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Compound of Interest

Compound Name: Glycidyl Laurate-d5

Cat. No.: B13440725 Get Quote

For researchers and professionals in drug development, the meticulous management of

chemical reagents is paramount for ensuring a safe and compliant laboratory environment.

Glycidyl Laurate-d5, a deuterated stable isotope of Glycidyl Laurate, requires careful handling

and disposal. While a specific Safety Data Sheet (SDS) for Glycidyl Laurate-d5 is not always

publicly available, this guide provides essential, immediate safety and logistical information

based on best practices for structurally similar compounds. It is crucial to always consult the

SDS provided by your supplier and adhere to your institution's Environmental Health and

Safety (EHS) guidelines for definitive procedures.

Immediate Safety and Handling
Before initiating any disposal protocol, proper personal protective equipment (PPE) must be

worn. Based on guidelines for analogous glycidyl esters, the following precautions are

recommended:

Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.

Skin Protection: Chemically resistant gloves (e.g., nitrile) and a laboratory coat must be worn

to prevent skin contact.

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

within a chemical fume hood, to minimize the inhalation of any potential vapors.
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Direct contact with skin, eyes, and clothing should be avoided. In the event of accidental

contact, immediately flush the affected area with copious amounts of water.

Waste Classification and Disposal Pathways
Based on available data for similar compounds like Glycidyl Oleate-d5, Glycidyl Laurate-d5 is

not typically classified as a hazardous waste under the Resource Conservation and Recovery

Act (RCRA). However, it is imperative to consult local, state, and federal regulations, which

may have more stringent requirements. Some glycidyl esters are considered possible

carcinogens, which would classify them as toxic hazardous waste.

Key Disposal Considerations:

Unused or Uncontaminated Product: Pure or minimally contaminated Glycidyl Laurate-d5
should be collected in a dedicated, clearly labeled, and sealed container that is chemically

compatible. Store this container in a designated waste accumulation area, segregated from

other chemical waste streams.

Spill Cleanup Materials: Any materials used to clean up a spill of Glycidyl Laurate-d5, such

as absorbent pads, should be treated as hazardous waste as a precautionary measure.

These materials should be collected in a designated hazardous waste container that is

properly sealed and labeled.

Professional Disposal: The ultimate disposal of Glycidyl Laurate-d5 waste should be

managed through your institution's EHS department or a licensed professional waste

disposal service. Incineration is often the preferred method for this type of chemical waste.

Quantitative Data for Glycidyl Laurate and its
Deuterated Form
The following table summarizes key quantitative data for Glycidyl Laurate and Glycidyl
Laurate-d5. Note that some data for the deuterated form is not readily available and should be

obtained from the supplier-specific SDS.
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Property Glycidyl Laurate Glycidyl Laurate-d5

CAS Number 1984-77-6 1329563-35-0

Molecular Formula C₁₅H₂₈O₃ C₁₅H₂₃D₅O₃

Molecular Weight 256.38 g/mol 261.41 g/mol

Boiling Point 335.4 ± 15.0 °C at 760 mmHg Not available

Density 1.0 ± 0.1 g/cm³ Not available

RCRA Classification
Generally not classified as

hazardous.[1]

Generally not classified as

hazardous.[1]

Experimental Protocol: Waste Segregation and
Storage
A critical aspect of proper disposal is the meticulous segregation and storage of chemical

waste. The following protocol outlines the standard procedure for handling Glycidyl Laurate-
d5 waste in a laboratory setting.

Methodology:

Container Selection: Obtain a new, clean, and chemically resistant waste container. Ensure

the container has a secure, leak-proof lid.

Labeling: Immediately label the container with "Glycidyl Laurate-d5 Waste". Include the

concentration (if in solution) and appropriate hazard warnings (e.g., "Caution: Handle with

Care").

Waste Collection:

For unused or uncontaminated Glycidyl Laurate-d5, carefully transfer the material into

the labeled waste container.

For spill cleanup materials, use forceps or other appropriate tools to place all

contaminated debris into the designated hazardous waste container.
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Sealing and Storage: Securely seal the container lid. Store the container in a designated and

well-ventilated waste accumulation area, away from incompatible materials.

Disposal Request: Once the container is full or ready for disposal, contact your institution's

EHS department to arrange for professional pickup and disposal.

Glycidyl Laurate-d5 Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Glycidyl Laurate-d5.
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Glycidyl Laurate-d5 Disposal Workflow
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Caption: A workflow diagram illustrating the step-by-step process for the safe disposal of

Glycidyl Laurate-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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